Cas no 2172591-58-9 (1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol)

• Product Name: 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol
• CAS No: 2172591-58-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5568469
• PubChem ID: 165594341
• Update Time: 2025-10-28

1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1642479
• 1-(3-aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol
• 2172591-58-9
• 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol

• Inchi： 1S/C11H22N2O/c1-2-9-3-5-11(14,6-4-9)10(12)7-13-8-10/h9,13-14H,2-8,12H2,1H3
• InChI Key： NOUHWUPOZBPTNS-UHFFFAOYSA-N
• SMILES： OC1(CCC(CC)CC1)C1(CNC1)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol

Comprehensive Analysis of 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol (CAS No. 2172591-58-9): Properties, Applications, and Research Insights

The compound 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol (CAS No. 2172591-58-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an azetidine ring with a cyclohexanol backbone, making it a versatile intermediate for drug discovery and material science. This article delves into its chemical properties, synthetic routes, and potential applications, while addressing trending topics like small-molecule therapeutics and AI-driven drug design.

Chemically, 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol features a 3-aminoazetidine moiety, a four-membered nitrogen-containing ring known for its conformational rigidity and bioactivity. The 4-ethylcyclohexanol segment adds lipophilicity, which is critical for membrane permeability in drug candidates. Researchers are particularly interested in its role as a scaffold for kinase inhibitors and GPCR modulators, aligning with current industry demands for targeted therapies.

Synthesis of this compound often involves multi-step organic reactions, including reductive amination and ring-closing strategies. Recent advancements in flow chemistry and catalysis have improved yields and purity, addressing common challenges like stereoselectivity. These innovations resonate with the growing focus on green chemistry and sustainable synthesis in academic and industrial settings.

In drug development, 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol has shown promise in preclinical studies for central nervous system (CNS) disorders and inflammatory diseases. Its ability to cross the blood-brain barrier (BBB) makes it a candidate for neurodegenerative research, a hot topic given the rising prevalence of conditions like Alzheimer’s. Additionally, its hydrogen-bonding capacity and 3D structural diversity align with modern fragment-based drug design (FBDD) approaches.

Beyond pharmaceuticals, this compound’s chiral centers and functional groups make it valuable in asymmetric catalysis and material science. For instance, derivatives have been explored as ligands for metal-organic frameworks (MOFs), a trending area in carbon capture and energy storage technologies. Such interdisciplinary applications highlight its relevance in addressing global challenges like climate change.

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In summary, 1-(3-Aminoazetidin-3-yl)-4-ethylcyclohexan-1-ol exemplifies the convergence of structural innovation and practical utility. Its multifaceted roles—from pharmacological agent to material precursor—underscore its importance in contemporary science. As research progresses, this compound may unlock new paradigms in precision medicine and sustainable technology, making it a focal point for future investigations.